Cas no 1824124-71-1 (N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6- diamine)

• Product Name: N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6- diamine
• CAS No: 1824124-71-1
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• MDL: MFCD22393924
• CID: 5456585
• PubChem ID: 121209004
• Update Time: 2025-05-27

N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6- diamine Chemical and Physical Properties

Names and Identifiers

• N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6- diamine

• MDL： MFCD22393924
• Inchi： 1S/C10H16N4/c1-14(2)10-12-6-7-5-8(11)3-4-9(7)13-10/h6,8H,3-5,11H2,1-2H3
• InChI Key： GEVJMZIUNANYGR-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(N)CC2)=CN=C1N(C)C

Additional information on N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6- diamine

Comprehensive Overview of N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine (CAS No. 1824124-71-1)

N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine (CAS No. 1824124-71-1) is a specialized organic compound belonging to the quinazoline derivative family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The tetrahydroquinazoline core, combined with dimethylamine substitutions, makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing interest in N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine as a scaffold for developing novel therapeutics. Researchers are exploring its role in central nervous system (CNS) disorders, anti-inflammatory agents, and even anticancer therapies. The compound’s ability to interact with biological targets, such as kinases and G-protein-coupled receptors (GPCRs), positions it as a versatile tool in medicinal chemistry. Its CAS number 1824124-71-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the synthetic accessibility of quinazoline derivatives. N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine can be synthesized through multi-step organic reactions, including cyclization and amination processes. Optimizing these synthetic routes is a hot topic, as it directly impacts the compound’s yield and purity—critical factors for preclinical studies. Additionally, its solubility and stability under physiological conditions are key considerations for formulation development.

From an industrial perspective, the demand for high-purity N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine is rising, driven by its potential in high-throughput screening (HTS) and combinatorial chemistry. Suppliers and contract research organizations (CROs) often list this compound under its CAS 1824124-71-1 for easy reference. The compound’s structure-activity relationship (SAR) is another area of focus, with computational modeling and molecular docking studies being employed to predict its interactions with biological targets.

Environmental and regulatory aspects also play a role in the compound’s applications. While N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine is not classified as hazardous, its handling and disposal must adhere to Good Laboratory Practices (GLP). Researchers frequently search for safety data sheets (SDS) and analytical standards to ensure compliance with global regulations. This aligns with the broader trend of green chemistry, where sustainable synthesis methods are prioritized.

In summary, N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine (CAS No. 1824124-71-1) represents a compelling case study in modern drug development. Its multifunctional pharmacophore, combined with ongoing advancements in cheminformatics and bioavailability optimization, ensures its continued relevance. As the scientific community delves deeper into its mechanisms, this compound may soon transition from a research tool to a clinically viable entity.